4-(Cyclopropylmethyl)-2-methylphenol

• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 4-(cyclopropylmethyl)-2-methylphenol
• InChI: InChI=1S/C11H14O/c1-8-6-10(4-5-11(8)12)7-9-2-3-9/h4-6,9,12H,2-3,7H2,1H3
• InChI Key: RPKOCASDBWTMTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC2CC2)O

Description

4-(Cyclopropylmethyl)-2-methylphenol is a phenolic compound characterized by a cyclopropylmethyl group at the para position and a methyl group at the ortho position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopropylmethyl)-2-methylphenol typically involves the alkylation of 2-methylphenol (o-cresol) with cyclopropylmethyl bromide. The reaction is usually carried out in the presence of a base such as potassium carbonate in a suitable solvent like acetone or dimethylformamide (DMF). The reaction conditions often include heating the mixture to reflux to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 4-(Cyclopropylmethyl)-2-methylphenol may involve continuous flow processes to enhance efficiency and yield. Catalysts and optimized reaction conditions are employed to ensure high selectivity and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopropylmethyl)-2-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclopropylmethyl-2-methylcyclohexanol.

Substitution: Electrophilic aromatic substitution reactions can occur, where the phenol group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) are employed under controlled conditions.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Cyclopropylmethyl-2-methylcyclohexanol.

Substitution: Halogenated or nitrated derivatives of the original compound.

Scientific Research Applications

4-(Cyclopropylmethyl)-2-methylphenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(Cyclopropylmethyl)-2-methylphenol involves its interaction with biological targets such as enzymes and receptors. The phenol group can form hydrogen bonds and interact with active sites, while the cyclopropylmethyl group can enhance binding affinity and specificity. The compound may modulate biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituents	CAS Number	Key Features
4-(Cyclopropylmethyl)-2-methylphenol	Cyclopropylmethyl (para), methyl (ortho)	Not provided	Combines steric bulk (cyclopropyl) with electron-donating methyl group.
4-Cyclopropylphenol	Cyclopropyl (para)	10292-61-2	Smaller substituent; reduced steric hindrance compared to cyclopropylmethyl.
4-Butylphenol	n-Butyl (para)	1638-22-8	Linear alkyl chain increases hydrophobicity.
4-Cyclobutylphenol	Cyclobutyl (para)	10292-59-8	Larger ring size may alter electronic effects and steric interactions.
4-(2,4,4-Trimethylpentan-2-yl)phenol	Branched alkyl (para)	140-66-9	High steric bulk; may reduce reactivity in electrophilic substitution reactions.
4-(3-Methylbutyl)phenol	Branched alkyl (para)	Not provided	Moderate steric effects; balance between hydrophobicity and reactivity.

Key Observations:

Substituent Size and Steric Effects: The cyclopropylmethyl group in the target compound provides greater steric hindrance than smaller groups like cyclopropyl or linear alkyl chains (e.g., butyl). This may influence its binding affinity in biological systems or reaction kinetics .

Electronic Effects: Methyl and cyclopropylmethyl groups are electron-donating via inductive effects, activating the phenol ring toward electrophilic substitution. In contrast, halogenated analogs (e.g., 4-chlorophenol derivatives in ) exhibit electron-withdrawing effects, deactivating the ring .

Synthetic Routes :

• Cyclopropylmethyl groups are often introduced via alkylation reactions using cyclopropylmethyl halides or through reductive amination (e.g., in piperazine derivatives, as seen in ). Comparatively, bulkier substituents like 2,4,4-trimethylpentan-2-yl may require multi-step synthesis or specialized catalysts .

Biological and Industrial Applications: Cyclopropyl-containing phenols are prevalent in pharmaceutical intermediates (e.g., ), where the cyclopropane ring's rigidity may enhance receptor binding. Linear alkylphenols (e.g., 4-butylphenol) are often used in surfactants or polymer production, while halogenated derivatives (e.g., 4-chlorophenol) serve as disinfectants .

Research Findings and Data

Thermal and Solubility Trends (Inferred):

• Melting/Boiling Points : Bulky substituents (e.g., 2,4,4-trimethylpentan-2-yl) likely increase melting points due to stronger van der Waals forces. Cyclopropylmethyl groups may lower solubility in water compared to smaller substituents.
• Reactivity : The target compound’s methyl group at the ortho position may direct electrophilic substitution to the para position, competing with the cyclopropylmethyl group’s steric effects .